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Compound of Interest

Compound Name: Tributyltin iodide

CAS No.: 7342-47-4

Cat. No.: B1594055

Get Quote

Sourcing, Validation, and Application in Advanced
Synthesis
Executive Summary
Tributyltin Iodide (Bu₃SnI) is a critical organostannane reagent, distinct from its ubiquitous

chloride counterpart (Bu₃SnCl) due to the weaker Sn-I bond and higher lability. While essential

for specific Stille cross-couplings and as a precursor for radioiodination (e.g., ¹²³I/¹³¹I labeling), it

presents a unique supply chain challenge: commercial stocks degrade rapidly.

Most commercially available Bu₃SnI is sold as "Technical Grade" (90-95%), often contaminated

with tributyltin oxide (TBTO) or unreacted chloride. For pharmaceutical R&D and

radiochemistry, this purity is insufficient. This guide provides a verified sourcing strategy, a self-

validating purification protocol, and the requisite safety frameworks for handling this potent

neurotoxin.

Part 1: The Critical Role of Bu₃SnI in R&D
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Unlike tributyltin chloride, the iodide variant offers specific kinetic advantages in halogen-metal

exchange and radiohalogenation.

1.1 Mechanism of Action: Radioiodination Precursor
In the synthesis of radiopharmaceuticals, Bu₃SnI is often generated in situ or used to

synthesize aryl-stannane precursors. The high lability of the Sn-I bond facilitates the oxidative

addition step in palladium-catalyzed cycles or electrophilic substitution in halodestannylation.

Figure 1: Radioiodination Precursor Synthesis Pathway This diagram illustrates the role of

Bu₃SnI in generating the stannane precursor required for high-specific-activity radioiodination.
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Caption: Bu3SnI acts as the electrophilic trap for the lithiated aryl species, forming the stable

stannane precursor used in clinical radiochemistry.

Part 2: Commercial Sourcing Landscape
Critical Warning: Do not confuse Tributyltin Iodide (CAS 7342-47-4) with Tributyltin Chloride

(CAS 1461-22-9). Many general suppliers will attempt to substitute the Chloride due to its lower

cost and higher stability.

2.1 Verified Supplier Matrix
Due to the instability of the Sn-I bond (light sensitivity), "High Purity" (>98%) is rarely available

off-the-shelf. The industry standard is to purchase Technical Grade and purify in-house, or

contract custom synthesis.
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Supplier
Category

Vendor
Examples

Typical Purity
Product Code
(Example)

Notes

Primary (Bulk)
Sigma-Aldrich

(MilliporeSigma)
90-95% (Tech)

T50202 (Chloride

ref) / Custom

Often requires

inquiry for Iodide

specifically.

Specialty

Organometallic

American

Elements
99% (Claimed) SN-ORG-03

Claims high

purity; verify with

CoA before

purchase.

Research

Chemicals

Fisher Scientific

(Thermo)
90-96% AC34789

Rebrands from

Acros/Alfa Aesar.

Good for starting

material.

Isotope/Standard

s

Toronto

Research

Chemicals

>98% T773900

Expensive.

Intended for

analytical

standards, not

synthesis.

2.2 The "Freshness" Factor
Bu₃SnI degrades to inorganic tin salts and iodine upon exposure to light.

Red Flag: If the liquid is dark violet or black, free iodine has formed.

Acceptable: Pale yellow to orange liquid.

Recommendation: Always budget for a distillation step upon receipt.

Part 3: Quality Control & Validation (E-E-A-T)
As a scientist, you cannot rely on the Certificate of Analysis (CoA) of a 6-month-old bottle. You

must validate the reagent before committing valuable precursors.

3.1 The Self-Validating Protocol: ¹¹⁹Sn NMR
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The only definitive method to distinguish Bu₃SnI from Bu₃SnCl or Bu₃SnOH is ¹¹⁹Sn NMR.

Proton NMR is often insufficient due to the overlapping butyl chain signals.

Spectroscopic Standards:

Bu₃SnCl (Impurity): ~ +140 to +150 ppm (CDCl₃)

Bu₃SnI (Target): ~ +80 to +100 ppm (CDCl₃) (Upfield shift due to shielding by Iodine)

Bis(tributyltin)oxide (Oxidation Product): ~ +80 to +85 ppm (Distinctive, but close to Iodide;

verify with ¹H NMR for alpha-protons).

3.2 Decision Matrix for Incoming Goods
Use this workflow to determine if your material is ready for synthesis.
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Caption: QC workflow ensuring no compromised oxidant or chloride impurities enter the

reaction vessel.

Part 4: Synthesis & Purification Protocol
If commercial high-purity stock is unavailable or degraded, the Finkelstein Reaction is the

industry-standard method to convert cheap Bu₃SnCl to high-purity Bu₃SnI.

4.1 Reagents
Tributyltin Chloride (Technical Grade)
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Sodium Iodide (NaI) - Dried under vacuum at 100°C for 4 hours.

Acetone (Dry, HPLC Grade)

4.2 Step-by-Step Methodology
Stoichiometry: Dissolve Bu₃SnCl (1.0 eq) in dry acetone (0.5 M).

Addition: Add NaI (2.0 eq, excess drives equilibrium).

Reaction: Stir at Room Temperature for 12 hours. The solution will become cloudy as NaCl

precipitates (Driving force: Lattice energy of NaCl).

Filtration: Filter the mixture under Argon to remove solid NaCl.

Concentration: Remove acetone via rotary evaporation (protect from light).

Purification (Critical): Perform Kugelrohr distillation under high vacuum (<0.1 mmHg).

Bu₃SnI Boiling Point: ~170°C at 0.1 mmHg.

Collect the main fraction as a clear to pale yellow oil.

Part 5: Safety and Handling (HSE)
Organotins are severe neurotoxins and endocrine disruptors. They are highly lipophilic,

meaning they penetrate nitrile gloves and skin rapidly.

PPE: Double gloving (Nitrile under Silver Shield/Laminate) is mandatory. Standard nitrile

gloves offer <5 minutes protection against organotins.

Engineering Controls: All handling must occur inside a fume hood.

Waste Disposal: Do not mix with general organic waste. Segregate into "Heavy

Metal/Organotin" waste streams. Marine pollutants—do not release into drains.

Decontamination: Glassware should be soaked in a base bath (KOH/Isopropanol) to cleave

the Sn-C bonds, followed by acid wash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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